Cas no 1690720-32-1 (4-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine)

• Product Name: 4-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine
• CAS No: 1690720-32-1
• MF: C₁₁H₁₁BrN₄
• MW: 279.135840654373
• CID: 5776876
• PubChem ID: 136841739
• Update Time: 2025-10-28

4-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1119395
• 4-{3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}pyridine
• 1690720-32-1
• 4-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine

• Inchi： 1S/C11H11BrN4/c12-9-10(8-2-5-13-6-3-8)15-16-7-1-4-14-11(9)16/h2-3,5-6,14H,1,4,7H2
• InChI Key： RLMBHTCFQNOZRA-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CN=CC=2)=NN2C=1NCCC2

Computed Properties

• Exact Mass: 278.01671g/mol
• Monoisotopic Mass: 278.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}pyridine

4-{3-Bromo-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Pyridine: A Comprehensive Overview

4-{3-Bromo-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Pyridine, also known by its CAS registry number CAS No. 1690720-32-1, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural diversity. The molecule consists of a pyridine ring fused with a pyrazolo[1,5-a]pyrimidine moiety, with a bromine substituent at the 3-position of the pyrazolo ring. This combination of functional groups makes it an interesting candidate for applications in drug discovery, optoelectronics, and advanced materials.

The synthesis of 4-{3-Bromo-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Pyridine typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. The compound's structure is highly dependent on the reaction conditions, such as temperature and solvent choice. Understanding these parameters is crucial for achieving the desired product with high fidelity.

The physical properties of CAS No. 1690720-32-1 are critical for its applications. It has a melting point of approximately 280°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility can be enhanced by modifying the substituents or incorporating additional functional groups. The compound exhibits strong UV absorption due to its conjugated system, making it suitable for use in light-sensitive materials.

One of the most promising applications of 4-{3-Bromo-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Pyridine is in drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. Recent research has highlighted its potential as an anti-tumor agent due to its ability to inhibit specific kinases involved in cancer cell proliferation. Additionally, studies have shown that this compound can modulate ion channels, making it a candidate for treating neurological disorders.

In the field of optoelectronics, this compound has shown remarkable performance as a semiconductor material. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into OLED structures can significantly enhance device efficiency and stability. Furthermore, its thermal stability makes it ideal for high-temperature applications.

The latest advancements in materials science have also explored the use of CAS No. 1690720-32-1 as a precursor for advanced nanomaterials. By modifying its structure or combining it with other compounds through covalent or non-covalent interactions, scientists have created hybrid materials with tailored properties. These materials exhibit enhanced mechanical strength and electrical conductivity compared to their individual components.

In conclusion,4-{3-Bromo-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-Yl}Pyridine, or CAS No. 1690720-32-1,is a versatile compound with wide-ranging applications across multiple disciplines.Through ongoing research and development efforts,the full potential of this compound continues to be unlocked,making it an exciting subject for future studies.